4-{[5-(4-Methylphenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}-2-butynyl 2-chlorobenzoate

• Molecular Formula: C20H15ClN2O3S
• Molecular Weight: 398.9 g/mol
• IUPAC Name: 4-[[5-(4-methylphenyl)-1,3,4-oxadiazol-2-yl]sulfanyl]but-2-ynyl 2-chlorobenzoate
• InChI: InChI=1S/C20H15ClN2O3S/c1-14-8-10-15(11-9-14)18-22-23-20(26-18)27-13-5-4-12-25-19(24)16-6-2-3-7-17(16)21/h2-3,6-11H,12-13H2,1H3
• InChI Key: LKSJRTRWOHGYCA-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)C2=NN=C(O2)SCC#CCOC(=O)C3=CC=CC=C3Cl

Description

4-{[5-(4-Methylphenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}-2-butynyl 2-chlorobenzoate is a chemical compound that has gained significant attention in scientific research due to its potential for therapeutic applications. It is a member of the oxadiazole family of compounds, which have been shown to possess a range of biological activities, including antimicrobial, antitumor, and anti-inflammatory properties. In

Mechanism of Action

The exact mechanism of action of 4-{[5-(4-Methylphenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}-2-butynyl 2-chlorobenzoate is not fully understood, but it is thought to involve the inhibition of key enzymes or signaling pathways in cancer cells or bacteria. Further research is needed to fully elucidate its mechanism of action.
Biochemical and Physiological Effects:
Studies have shown that 4-{[5-(4-Methylphenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}-2-butynyl 2-chlorobenzoate can induce apoptosis (programmed cell death) in cancer cells and inhibit bacterial growth. It has also been shown to have anti-inflammatory effects in animal models.

Advantages and Limitations for Lab Experiments

One advantage of using 4-{[5-(4-Methylphenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}-2-butynyl 2-chlorobenzoate in lab experiments is its relatively low toxicity compared to other compounds with similar biological activities. However, its limited solubility in water can make it challenging to work with in certain experimental settings.

Future Directions

Future research on 4-{[5-(4-Methylphenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}-2-butynyl 2-chlorobenzoate could focus on exploring its potential therapeutic applications in other disease models, such as bacterial infections or inflammatory disorders. Additionally, further investigation into its mechanism of action could help to identify potential targets for drug development. Finally, efforts to improve its solubility and bioavailability could enhance its potential as a therapeutic agent.

Synthesis Methods

The synthesis of 4-{[5-(4-Methylphenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}-2-butynyl 2-chlorobenzoate involves a multi-step process that starts with the reaction of 4-methylphenylhydrazine with ethyl chloroacetate to form 5-(4-methylphenyl)-1,3,4-oxadiazol-2-thiol. This intermediate is then reacted with 2-chlorobenzoic acid and propargyl bromide to yield the final product.

Scientific Research Applications

The potential therapeutic applications of 4-{[5-(4-Methylphenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}-2-butynyl 2-chlorobenzoate have been investigated in several scientific studies. In one study, it was found to possess significant antitumor activity against human breast cancer cells. Another study demonstrated its ability to inhibit the growth of Staphylococcus aureus, a common bacterial pathogen.